Cas no 123333-78-8 (1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt, hydrate (9CI))
![1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt, hydrate (9CI) structure](https://www.kuujia.com/scimg/cas/123333-78-8x300.png)
123333-78-8 structure
Product Name:1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt, hydrate (9CI)
CAS No:123333-78-8
Molecular Formula:C31H30N2O7S2.H2O
Molecular Weight:624.72438
CID:137443
PubChem ID:56845822
1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt, hydrate (9CI) Properties
Names and Identifiers
-
- 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt, hydrate (9CI)
- 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,1...
- 1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,12,13,16,17-octahydro-, inner sa
- Sulforhodamine 101 hydrate
- I14-39159
- 2-(3-oxa-23-aza-9-azoniaheptacyclo[17.7.1.15,9.02,17.04,15.023,27.013,28]octacosa-1(27),2(17),4,9(28),13,15,18-heptaen-16-yl)-5-sulfobenzenesulfonate;hydrate
- 123333-78-8
- Sulforhodamine 101 hydrate, Dye content ~95 %
- DTXSID70924466
- FT-0643004
- AKOS015910921
- 2-(2,3,6,7,12,13,16,17-Octahydro-1H,5H,11H,15H-pyrido[3,2,1-ij]pyrido[1'',2'',3'':1',8']quinolino[6',5':5,6]pyrano[2,3-f]quinolin-18-ium-9-yl)-5-sulfobenzene-1-sulfonate--water (1/1)
-
- InChIKey: JFDOOLXVXSTXQQ-UHFFFAOYSA-N
- Inchi: InChI=1S/C31H30N2O7S2.H2O/c34-41(35,36)20-9-10-21(26(17-20)42(37,38)39)27-24-15-18-5-1-11-32-13-3-7-22(28(18)32)30(24)40-31-23-8-4-14-33-12-2-6-19(29(23)33)16-25(27)31;/h9-10,15-17H,1-8,11-14H2,(H-,34,35,36,37,38,39);1H2
- SMILES: O.OS(C1C=CC(C2C3C=C4CCCN5C4=C(CCC5)C=3OC3=C4CCC[N+]5=C4C(=CC=23)CCC5)=C(S([O-])(=O)=O)C=1)(=O)=O
Computed Properties
- Exact Mass: 624.16000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 2
- Monoisotopic Mass: 624.16000833g/mol
- Heavy Atom Count: 43
- Complexity: 1450
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 2
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 145Ų
Experimental Properties
- LogP: 4.53480
- PSA: 153.04000
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Color/Form: solid
- Solubility: Not determined
- Density: g/cm3
1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt, hydrate (9CI) Related Literature
-
Huawen Hu,John H. Xin,Hong Hu,Xiaowen Wang,Dagang Miao,Yang Liu J. Mater. Chem. A 2015 3 11157
-
Andreas Wild,Andreas Winter,Florian Schlütter,Ulrich S. Schubert Chem. Soc. Rev. 2011 40 1459
123333-78-8 (1H,5H,11H,15H-Xantheno[2,3,4-ij:5,6,7-i'j']diquinolizin-18-ium,9-(2,4-disulfophenyl)-2,3,6,7,12,13,16,17-octahydro-, inner salt, hydrate (9CI)) Related Products
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